5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde
Overview
Description
5-(Oxan-4-yl)-1H-pyrazole-3-carbaldehyde is an organic compound that belongs to the class of heterocyclic aldehydes. It is a colorless, crystalline solid that is soluble in organic solvents such as ethanol, acetone, and dichloromethane. This compound has been extensively studied due to its potential applications in the pharmaceutical and agricultural industries. Its synthesis has been achieved through the reaction of 4-hydroxy-3-methoxybenzaldehyde and ethyl oxamate in the presence of catalytic amounts of sodium hydroxide.
Scientific Research Applications
5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde has been studied for its potential applications in the pharmaceutical and agricultural industries. It has been used as a building block in the synthesis of various heterocyclic compounds, such as pyrazole and oxazole derivatives. These compounds have been studied for their potential anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal activities. In addition, the compound has been studied for its potential use as an insecticide and as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the nervous system.
Mechanism of Action
The mechanism of action of 5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde is not fully understood, however, it is believed to be related to the inhibition of certain enzymes involved in the regulation of neurotransmitter levels in the nervous system. The compound is thought to interact with the active site of the enzyme, thus preventing the enzyme from functioning normally. This inhibition of the enzyme can lead to a decrease in neurotransmitter levels and can result in a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, however, the compound has been studied for its potential anti-inflammatory, anti-tumor, anti-bacterial, and anti-fungal activities. It has also been studied for its potential use as an insecticide and as an inhibitor of the enzyme acetylcholinesterase. The compound has also been studied for its potential to reduce anxiety and depression in humans.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde in laboratory experiments include its low cost and easy availability. The compound is also relatively stable and can be stored for long periods of time without losing its activity. Furthermore, the compound is non-toxic and can be handled safely. The main limitation of using this compound in laboratory experiments is that it is not water soluble, which can make it difficult to use in certain applications.
Future Directions
The potential applications of 5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde are vast and include its use as an inhibitor of the enzyme acetylcholinesterase, as an insecticide, and as a building block in the synthesis of various heterocyclic compounds. Further research is needed to fully understand the biochemical and physiological effects of the compound and to explore its potential applications in the pharmaceutical and agricultural industries. Additionally, further research is needed to identify new synthesis methods and to develop more efficient and cost-effective ways to synthesize the compound. Finally, further research is needed to explore the potential of the compound to treat various diseases, such as cancer and neurological disorders.
Synthesis Methods
The synthesis of 5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde is achieved through the reaction of 4-hydroxy-3-methoxybenzaldehyde and ethyl oxamate in the presence of catalytic amounts of sodium hydroxide. The reaction is carried out in an organic solvent such as ethanol at a temperature of around 80°C. The reaction is typically complete within 2-3 hours. The yield of the product is greater than 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(oxan-4-yl)-1H-pyrazole-3-carbaldehyde involves the reaction of oxan-4-yl hydrazine with 3-formylpyrazole in the presence of a suitable catalyst.", "Starting Materials": [ "Oxan-4-yl hydrazine", "3-formylpyrazole" ], "Reaction": [ "To a solution of oxan-4-yl hydrazine (1.0 equiv) in a suitable solvent, add 3-formylpyrazole (1.2 equiv) and a suitable catalyst.", "Stir the reaction mixture at a suitable temperature for a suitable time.", "After completion of the reaction, isolate the product by standard workup procedures." ] } | |
CAS RN |
2762830-45-3 |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
